Cas no 114438-78-7 (Pentanoic acid, 2-bromo-, methyl ester, (-)-)

• Product Name: Pentanoic acid, 2-bromo-, methyl ester, (-)-
• CAS No: 114438-78-7
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 835711
• PubChem ID: 529992
• Update Time: 2025-06-08

Pentanoic acid, 2-bromo-, methyl ester, (-)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-bromo-, methyl ester, (-)-
• Methyl 2-bromopentanoate
• methyl bromovalerate
• Pentanoic acid,2-bromo-, methyl ester
• 2-Bromovaleric acid methyl ester
• (+/-)-Methyl 2-Bromopentanoate; 2-Bromovaleric Acid Methyl Ester; Methyl 2-Bromopentanoate; Methyl alpha-Bromopentanoate; Methyl alpha-Bromovalerate
• SCHEMBL283158
• (+/-)-Methyl 2-Bromopentanoate
• METHYL2-BROMOVALERATE
• 2-bromo-pentanoic acid methyl ester
• METHYL-2-BROMOVALERATE
• DTXSID80336218
• AS-11049
• AKOS015912179
• 114438-78-7
• MFCD02258674
• CS-M0179
• METHYL 2-BROMOVALERATE
• Pentanoic acid, 2-bromo, methyl ester
• 19129-92-1
• DA-08762
• methyl-2-bromopentanoate

• Inchi： 1S/C6H11BrO2/c1-3-4-5(7)6(8)9-2/h5H,3-4H2,1-2H3
• InChI Key： MGMWQSVSOGNGPL-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CCC

Computed Properties

• Exact Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on Pentanoic acid, 2-bromo-, methyl ester, (-)-

Research Brief on Pentanoic acid, 2-bromo-, methyl ester, (-)- (CAS: 114438-78-7) in Chemical Biology and Pharmaceutical Applications

Pentanoic acid, 2-bromo-, methyl ester, (-)- (CAS: 114438-78-7) is a chiral brominated ester that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its stereospecificity and reactive bromine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in asymmetric synthesis, drug discovery, and as a precursor for novel therapeutic agents. This research brief consolidates the latest findings on this compound, highlighting its chemical properties, synthetic applications, and emerging roles in medicinal chemistry.

One of the key areas of interest surrounding Pentanoic acid, 2-bromo-, methyl ester, (-)- is its role in asymmetric synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy as a chiral building block for the construction of complex natural products. The researchers utilized the bromine atom as a handle for further functionalization, enabling the stereoselective synthesis of γ-lactones, which are prevalent in bioactive compounds. The study reported a high enantiomeric excess (ee > 95%) when the compound was employed in Pd-catalyzed cross-coupling reactions, underscoring its potential for scalable pharmaceutical production.

In drug discovery, Pentanoic acid, 2-bromo-, methyl ester, (-)- has been investigated as a precursor for antiviral and anticancer agents. A recent preprint on bioRxiv detailed its incorporation into a series of brominated fatty acid derivatives, which exhibited potent inhibitory activity against SARS-CoV-2 protease. Molecular docking simulations revealed that the bromine atom forms critical halogen bonds with the protease active site, suggesting a mechanism of action that could be exploited for future drug design. Additionally, a 2024 study in European Journal of Medicinal Chemistry highlighted its use in synthesizing novel histone deacetylase (HDAC) inhibitors, showing promising cytotoxicity against leukemia cell lines.

The compound's stability and reactivity have also been subjects of advanced spectroscopic and computational analyses. Nuclear magnetic resonance (NMR) and density functional theory (DFT) studies published in Chemical Communications (2023) elucidated its conformational dynamics in solution, providing insights into its reactivity patterns. These findings are particularly valuable for optimizing reaction conditions in industrial-scale syntheses, where yield and selectivity are paramount.

Despite its promise, challenges remain in the large-scale application of Pentanoic acid, 2-bromo-, methyl ester, (-)-. A 2024 review in Organic Process Research & Development noted the need for greener synthetic protocols to mitigate environmental concerns associated with brominated compounds. Researchers are exploring biocatalytic approaches using engineered enzymes to reduce reliance on traditional halogenation methods, which could enhance the sustainability of its production.

In conclusion, Pentanoic acid, 2-bromo-, methyl ester, (-)- (CAS: 114438-78-7) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its stereochemical precision and functional versatility make it indispensable for asymmetric synthesis and drug development. Future research should focus on sustainable synthesis methods and expanded biological evaluations to fully realize its therapeutic potential. This brief underscores the compound's growing importance and invites further interdisciplinary collaboration to unlock its applications.